Cas no 2137732-80-8 (Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]-)

• Product Name: Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]-
• CAS No: 2137732-80-8
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5287520
• Update Time: 2025-10-28

Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]-

• Inchi： 1S/C10H17ClO/c1-4-5-12-8-10(7-11)6-9(10,2)3/h4H,1,5-8H2,2-3H3
• InChI Key： MPCZIPRJPCVFIZ-UHFFFAOYSA-N
• SMILES： C1(CCl)(COCC=C)CC1(C)C

Additional information on Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]-

Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]-

Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]- is a highly specialized organic compound with the CAS number 2137732-80-8. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and applications in various fields of organic chemistry. The molecule features a cyclopropane ring substituted with a chloromethyl group, two methyl groups, and a propenyloxy methyl group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of cyclopropane derivatives in drug discovery and materials science. The presence of the chloromethyl group in this compound introduces reactivity that can be exploited in nucleophilic substitution reactions, while the propenyloxy methyl group adds functionality for further modifications. Researchers have demonstrated that such compounds can serve as intermediates in the synthesis of complex molecules with tailored properties.

The cyclopropane ring is a key structural element in this compound, contributing to its stability and reactivity. Cyclopropanes are known for their strained ring structure, which can lead to unique chemical behaviors compared to larger cyclic systems. This strain can be harnessed in various synthetic strategies to achieve challenging transformations. For instance, recent advancements in transition metal-catalyzed cyclopropanation reactions have opened new avenues for constructing such compounds efficiently.

In terms of applications, Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]- has shown promise in the development of biologically active compounds. Its structure allows for the incorporation of multiple functional groups, enabling interactions with biological targets such as enzymes and receptors. Preliminary studies suggest that this compound may exhibit modulatory effects on cellular pathways, making it a candidate for further exploration in pharmacological research.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or transition metal-mediated cyclizations. The introduction of substituents such as the chloromethyl group and propenyloxy methyl group requires precise control over reaction conditions to ensure high yields and selectivity.

From an environmental perspective, understanding the degradation pathways of Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]- is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photolytic pathways that could mitigate environmental concerns associated with this compound.

In conclusion, Cyclopropane, 1-(chloromethyl)-2,2-dimethyl-1-[(2-propen-1-yloxy)methyl]- (CAS No: 2137732-80-8) stands out as a valuable compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an essential tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern chemical research.